1-(4-Methoxyphenyl)sulfonyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole

• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole
• InChI: InChI=1S/C18H17F3N2O3S2/c1-26-15-5-7-16(8-6-15)28(24,25)23-10-9-22-17(23)27-12-13-3-2-4-14(11-13)18(19,20)21/h2-8,11H,9-10,12H2,1H3
• InChI Key: APPRGMNWFIJNDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN=C2SCC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H17F3N2O3S2
• Molecular Weight: 430.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound similar to the one has been studied. The crystal structure was solved using direct procedures and refined by full-matrix least-squares. The molecule was found to be included in inter-hydrogen bonding.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of compounds structurally related to 1-(4-Methoxyphenyl)sulfonyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole. These compounds are synthesized aiming to develop better antimicrobial agents, with their chemical structures characterized using spectral methods such as IR, (1)H NMR, (13)C NMR, and LCMS. Such studies aim at exploring novel antimicrobial agents with significant activity against various bacterial and fungal strains (Patil et al., 2010).

Antimicrobial Applications

The antimicrobial studies of related compounds have shown significant activity against a range of bacterial and fungal species. These findings suggest potential applications in developing new antimicrobial agents that could be effective in treating infections resistant to existing antibiotics. The focus on antimicrobial research reflects a broader interest in combating antibiotic resistance through the development of new therapeutic agents (Patil et al., 2010).

Applications in Material Science

In the field of material science, derivatives of similar compounds have been investigated for their potential use in developing new materials with specialized applications. This includes research on polymers and membranes for use in fuel cells and other energy-related applications, highlighting the versatility and potential of these compounds in various scientific and industrial applications (Kim et al., 2008).

Pharmacological Applications

Beyond antimicrobial applications, related compounds have been explored for their pharmacological potential, including their use as enzyme inhibitors and their evaluation in various biological assays. This research is indicative of the broad interest in these compounds for potential therapeutic applications, spanning from antimicrobial to anti-inflammatory and analgesic activities (Faheem, 2018).